Cas no 104012-37-5 (Tussilagone)

Tussilagone is a bioactive sesquiterpenoid compound primarily derived from Tussilago farfara (coltsfoot). It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and antitussive effects, making it a subject of interest in respiratory and immunological research. Structurally characterized by its unique furan ring and isovaleroyl moiety, tussilagone demonstrates potential in modulating inflammatory pathways, such as NF-κB inhibition. Its low toxicity profile and natural origin further support its applicability in therapeutic development. Research suggests efficacy in mitigating airway hyperresponsiveness and oxidative stress, highlighting its relevance for pulmonary and cardiovascular studies. Analytical methods like HPLC and LC-MS ensure precise quantification for standardized applications.
Tussilagone structure
Tussilagone structure
Product Name:Tussilagone
CAS No:104012-37-5
MF:C23H34O5
MW:390.513067722321
CID:142795
PubChem ID:13919185
Update Time:2025-10-15

Tussilagone Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-
    • [(1R,3aR,5R,7S,7aS)-1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
    • 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene...
    • 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-ind
    • Tussilagone
    • L 652469
    • Tussilagone, 98%, from Farfarae Flos
    • [(1R,5R,7S)-1-(1-Acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-
    • [(1S,3Ar,5R,7S,7aS)-1-[(1R)-1-acetyloxyethyl]-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
    • [1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
    • L-652469
    • HY-N1388
    • DTXSID801318139
    • 2-PENTENOIC ACID, 3-METHYL-, 1-(1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (1S-(1.ALPHA.(S*),3A.BETA.,5.BETA.(E),7.ALPHA.,7A.ALPHA.))-
    • 2-PENTENOIC ACID, 3-METHYL-, (1S,3AR,5R,7S,7AS)-1-((1R)-1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (2E)-
    • AC-34378
    • Q27271803
    • CS-0016808
    • AKOS040759061
    • 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1-alpha(S*),3a-beta,5-beta(E),7-alpha,7a-alpha))-
    • 104012-37-5
    • 95N0GBB2SX
    • CCG-268534
    • (7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
    • 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1alpha(S*),3abeta,5beta(E),7alpha,7aalpha))-
    • UNII-95N0GBB2SX
    • oplopanone, (7R,14R)-14-acetoxy-7-((2E)-3'-methylpent-2'-enoyloxy)-
    • S9180
    • MS-26511
    • 1ST159651
    • Tussilagone(7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
    • DA-68420
    • MDL: MFCD01709134
    • Inchi: 1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+/t15-,17+,18+,20-,22+,23+/m1/s1
    • InChI Key: CFUPNMDNSQIWBB-UUVDBSHOSA-N
    • SMILES: O(C(/C=C(\C)/CC)=O)[C@H]1C(=C)[C@@H]2CC([C@H]([C@@H](C)OC(C)=O)[C@H]2[C@H](C(C)C)C1)=O

Computed Properties

  • Exact Mass: 390.24100
  • Monoisotopic Mass: 390.24062418 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • Molecular Weight: 390.5
  • XLogP3: 4.1
  • Topological Polar Surface Area: 69.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 100-101°C
  • Boiling Point: 471.3±35.0 °C at 760 mmHg
  • Flash Point: 200.7±26.0 °C
  • Refractive Index: 1.501
  • Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
  • PSA: 69.67000
  • LogP: 4.25960
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tussilagone Security Information

Tussilagone Pricemore >>

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